Cas no 63464-62-0 (3-Fluoranthenamine, N-methyl-)
3-Fluoranthenamine, N-methyl- structure
Product Name:3-Fluoranthenamine, N-methyl-
CAS No:63464-62-0
MF:C17H13N
MW:231.291824102402
CID:1652391
Update Time:2024-09-12
3-Fluoranthenamine, N-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Fluoranthenamine, N-methyl-
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- Inchi: 1S/C17H13N/c1-18-16-10-9-14-12-6-3-2-5-11(12)13-7-4-8-15(16)17(13)14/h2-10,18H,1H3
- InChI Key: HQLSPIGRLIAWPR-UHFFFAOYSA-N
- SMILES: C1=C2C3=C(C4=C2C=CC=C4)C=CC=C3C(NC)=C1
Computed Properties
- Exact Mass: 231.10489
Experimental Properties
- Density: 1.274±0.06 g/cm3(Predicted)
- Melting Point: 93-94 °C
- Boiling Point: 431.0±14.0 °C(Predicted)
- PSA: 12.03
- pka: 4.85±0.20(Predicted)
3-Fluoranthenamine, N-methyl- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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